Cas no 42123-33-1 (3-Hydroxy-2-nitrobenzaldehyde)

• Product Name: 3-Hydroxy-2-nitrobenzaldehyde
• CAS No: 42123-33-1
• MF: C₇H₅NO₄
• MW: 167.118901968002
• MDL: MFCD09753744
• CID: 1026066
• PubChem ID: 13756747
• Update Time: 2025-05-24

3-Hydroxy-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-nitrobenzaldehyde
• ADSNHKTXYJZXDF-UHFFFAOYSA-N
• SCHEMBL18573752
• EN300-218645
• Z1255446860
• DTXSID00548518
• SCHEMBL2422942
• hydroxynitrobenzaldehyde
• CS-0102239
• MFCD09753744
• AKOS016005866
• 42123-33-1
• DB-348251
• CS-16700

• MDL： MFCD09753744
• Inchi： 1S/C7H5NO4/c9-4-5-2-1-3-6(10)7(5)8(11)12/h1-4,10H
• InChI Key： ADSNHKTXYJZXDF-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C=O)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.02185764g/mol
• Monoisotopic Mass: 167.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

Additional information on 3-Hydroxy-2-nitrobenzaldehyde

Comprehensive Analysis of 3-Hydroxy-2-nitrobenzaldehyde (CAS No. 42123-33-1): Properties, Applications, and Industry Insights

3-Hydroxy-2-nitrobenzaldehyde (CAS No. 42123-33-1) is a versatile organic compound widely recognized for its unique chemical structure and functional properties. This yellow crystalline solid belongs to the class of nitroaromatic aldehydes, combining a hydroxyl group (-OH) and a nitro group (-NO₂) on a benzaldehyde backbone. Its molecular formula, C₇H₅NO₄, and molecular weight of 167.12 g/mol make it a valuable intermediate in synthetic chemistry. Researchers frequently search for "3-Hydroxy-2-nitrobenzaldehyde synthesis" or "CAS 42123-33-1 applications," reflecting its growing importance in pharmaceuticals and agrochemicals.

The compound’s solubility profile is a key focus area, with solubility observed in polar solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while being sparingly soluble in water. This property makes it ideal for reactions requiring controlled polarity environments. Recent studies highlight its role in designing fluorescent probes, as the nitro and hydroxyl groups enable selective binding to metal ions—a topic trending in "chemical sensor development" discussions. The compound’s melting point (reported between 160–165°C) and stability under inert conditions are critical for storage and handling protocols.

In the pharmaceutical sector, 3-Hydroxy-2-nitrobenzaldehyde serves as a precursor for heterocyclic compounds such as quinazolines and benzoxazoles, which are scaffolds in drug discovery. Searches for "nitrobenzaldehyde derivatives in medicine" have surged, linking to its potential in antimicrobial and anti-inflammatory agents. Additionally, its electrophilic reactivity at the aldehyde group facilitates condensation reactions, making it a staple in synthesizing Schiff bases—a class of compounds explored for catalytic and material science applications.

Environmental and safety considerations are paramount in modern research. While 42123-33-1 is not classified as hazardous under standard regulations, proper lab practices (e.g., ventilation, PPE) are recommended. The compound’s biodegradability and eco-friendly derivatives align with the "green chemistry" trend, addressing queries like "sustainable nitroaromatic synthesis." Analytical techniques such as HPLC, GC-MS, and NMR are typically employed for purity verification, ensuring compliance with industry standards.

Market insights reveal rising demand for 3-Hydroxy-2-nitrobenzaldehyde in Asia-Pacific regions, driven by expanding R&D in specialty chemicals. Suppliers often list it under "high-purity benzaldehyde derivatives" catalogs, with pricing influenced by scale and purity (≥97% technical grade vs. ≥99% analytical grade). Future applications may include organic electronics, where its conjugated system could contribute to light-emitting materials—a hotspot in "advanced material innovation" searches.

In conclusion, 3-Hydroxy-2-nitrobenzaldehyde (CAS No. 42123-33-1) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. From drug intermediates to sensor technologies, its multifunctionality continues to inspire research, as evidenced by its prominence in academic and industrial queries. Ongoing studies on its structure-activity relationships and derivative optimization will likely expand its utility further.